Cas no 21898-68-0 (4-(ethoxycarbonyl)-5-methyl-1H-pyrrole-2-carboxylic acid)

• Product Name: 4-(ethoxycarbonyl)-5-methyl-1H-pyrrole-2-carboxylic acid
• CAS No: 21898-68-0
• MF: C₉H₁₁NO₄
• MW: 197.187942743301
• MDL: MFCD20639291
• CID: 1109160
• PubChem ID: 12468096
• Update Time: 2025-10-29

4-(ethoxycarbonyl)-5-methyl-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-methyl-1H-Pyrrole-2,4-dicarboxylic acid 4-ethyl ester
• 4-(ethoxycarbonyl)-5-methyl-1H-pyrrole-2-carboxylic acid
• AKOS022645551
• 4-ethoxycarbonyl-5-methyl-1H-pyrrole-2-carboxylic acid
• 4-(ethoxycarbonyl)-5-methyl-1H-pyrrole-2-carboxylicacid
• Z1262514465
• 21898-68-0
• EN300-233522

• MDL： MFCD20639291
• Inchi： 1S/C9H11NO4/c1-3-14-9(13)6-4-7(8(11)12)10-5(6)2/h4,10H,3H2,1-2H3,(H,11,12)
• InChI Key： NVLCKOHEJDFRPW-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=C(C(=O)O)NC=1C)=O

Computed Properties

• Exact Mass: 197.06880783g/mol
• Monoisotopic Mass: 197.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 79.4Ų

Additional information on 4-(ethoxycarbonyl)-5-methyl-1H-pyrrole-2-carboxylic acid

Comprehensive Overview of 4-(ethoxycarbonyl)-5-methyl-1H-pyrrole-2-carboxylic acid (CAS No. 21898-68-0)

4-(ethoxycarbonyl)-5-methyl-1H-pyrrole-2-carboxylic acid (CAS No. 21898-68-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrrole derivative is characterized by its unique molecular structure, featuring an ethoxycarbonyl group and a carboxylic acid functionality, which make it a versatile intermediate in synthetic chemistry. Researchers and industry professionals frequently search for this compound due to its potential applications in drug discovery, material science, and specialty chemicals.

One of the most searched questions related to CAS No. 21898-68-0 is its role in heterocyclic chemistry. Pyrrole derivatives, such as this compound, are pivotal in designing bioactive molecules, including antimicrobial agents and anti-inflammatory drugs. The presence of both ester and carboxylic acid groups in its structure allows for further functionalization, making it a valuable building block for medicinal chemistry. Additionally, its stability under various reaction conditions has made it a subject of interest in green chemistry initiatives, aligning with the growing demand for sustainable synthetic methods.

Another trending topic linked to 4-(ethoxycarbonyl)-5-methyl-1H-pyrrole-2-carboxylic acid is its potential in crop protection. Agrochemical researchers are exploring pyrrole-based compounds for their herbicidal and fungicidal properties. The compound’s ability to act as a precursor for pesticide development has led to increased inquiries about its synthesis and scalability. This aligns with the global push for eco-friendly agrochemicals, as industries seek alternatives to traditional, environmentally harmful pesticides.

From a technical standpoint, the compound’s physicochemical properties are often queried in academic and industrial forums. Its solubility in polar solvents like ethanol and dimethyl sulfoxide (DMSO) makes it suitable for laboratory-scale reactions, while its melting point and stability data are critical for process optimization. Analytical techniques such as NMR spectroscopy and HPLC are commonly employed to characterize this compound, ensuring purity and consistency for research applications.

In the context of material science, CAS No. 21898-68-0 has been investigated for its potential in organic electronics. Pyrrole derivatives are known for their conductive properties, and this compound’s structural features could contribute to the development of organic semiconductors or photovoltaic materials. As renewable energy solutions gain traction, the demand for innovative organic materials is expected to rise, further highlighting the relevance of this compound.

Lastly, the synthesis and scale-up challenges of 4-(ethoxycarbonyl)-5-methyl-1H-pyrrole-2-carboxylic acid are frequently discussed in chemical forums. Researchers often seek optimized protocols to improve yield and reduce byproducts, reflecting the broader industry focus on cost-effective manufacturing. Collaborative efforts between academia and industry are essential to address these challenges, ensuring the compound’s accessibility for diverse applications.

In summary, 4-(ethoxycarbonyl)-5-methyl-1H-pyrrole-2-carboxylic acid (CAS No. 21898-68-0) is a multifaceted compound with significant implications across pharmaceuticals, agrochemicals, and advanced materials. Its adaptability and functional groups make it a cornerstone in modern synthetic chemistry, while ongoing research continues to uncover new possibilities for this intriguing molecule.